![molecular formula C8H14O3S B5538122 [(2-hydroxycyclohexyl)thio]acetic acid](/img/structure/B5538122.png)
[(2-hydroxycyclohexyl)thio]acetic acid
Overview
Description
Synthesis Analysis
Synthesis of Derivatives
A method for synthesizing a related compound, 5-aryl-2H-tetrazole-2-acetic acids, and [(4-phenyl-5-aryl-4H-1,2,4-triazol-3-yl)thio]acetic acids, which may share similarities with [(2-hydroxycyclohexyl)thio]acetic acid synthesis, was reported by Maxwell et al. (1984) in the Journal of Medicinal Chemistry (Maxwell et al., 1984).
Scalable Preparation of Enantiomers
Vamos and Kobayashi (2008) described a scalable preparation method for enantiomers of a structurally related compound, 2-(1-hydroxy-2-oxocyclohexyl)acetic acid, in The Journal of Organic Chemistry (Vamos & Kobayashi, 2008).
Molecular Structure Analysis
- Crystal and Molecular Structure: The study by Rizzoli et al. (1982) in the Journal of Molecular Structure examined the crystal and molecular structure of a clathrate involving acetic acid, which could provide insights into the structural aspects of [(2-hydroxycyclohexyl)thio]acetic acid (Rizzoli et al., 1982).
Chemical Reactions and Properties
- Anti-Inflammatory Activity: Bahekar and Shinde (2004) in Bioorganic & Medicinal Chemistry Letters studied derivatives of acetic acid, which may offer insights into the chemical reactions and properties of [(2-hydroxycyclohexyl)thio]acetic acid (Bahekar & Shinde, 2004).
Physical Properties Analysis
- Crystallographic Analysis: Sun, Li, and Chen (2005) in Acta Crystallographica Section E: Crystallographic Communications provided a crystallographic analysis of a bicyclic compound, which could be relevant for understanding the physical properties of [(2-hydroxycyclohexyl)thio]acetic acid (Sun, Li, & Chen, 2005).
Chemical Properties Analysis
- Structural Characterization: Baul et al. (2002) in the Journal of Organometallic Chemistry conducted structural characterization of triorganotin(IV) complexes of 2-{[(E)-1-(2-hydroxyaryl)alkylidene]amino}acetic acid, which might be comparable to the chemical properties of [(2-hydroxycyclohexyl)thio]acetic acid (Baul et al., 2002).
properties
IUPAC Name |
2-(2-hydroxycyclohexyl)sulfanylacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3S/c9-6-3-1-2-4-7(6)12-5-8(10)11/h6-7,9H,1-5H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOIRHGBJDWSWNM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)O)SCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Hydroxycyclohexyl)sulfanylacetic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,9-dimethyl-5-propyl-7H-furo[3,2-g]chromen-7-one](/img/structure/B5538041.png)
![4-({4-[(2E)-3-phenyl-2-propen-1-yl]-1-piperazinyl}carbonyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine dihydrochloride](/img/structure/B5538062.png)
![8-methoxy-2H-pyrimido[2,1-b][1,3]benzothiazol-2-one](/img/structure/B5538069.png)
![2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetamide](/img/structure/B5538073.png)
![N-[4-(dimethylamino)-1-naphthyl]isonicotinamide](/img/structure/B5538080.png)
![2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N'-(3-hydroxy-4-methoxybenzylidene)acetohydrazide](/img/structure/B5538084.png)
![9-(1-phenyl-1H-tetrazol-5-yl)-2-(tetrahydrofuran-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5538088.png)
![1-{2-[6-hydroxy-6-(pyrrolidin-1-ylmethyl)-1,4-oxazepan-4-yl]-2-oxoethyl}pyridin-2(1H)-one](/img/structure/B5538090.png)
![1-[(4-chlorophenyl)sulfonyl]-N-[4-(4-methyl-1-piperazinyl)benzyl]-4-piperidinecarboxamide](/img/structure/B5538096.png)
![1,4-dithiepan-6-yl[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]amine](/img/structure/B5538115.png)
![3-(benzylideneamino)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one](/img/structure/B5538125.png)
![N-[4-(acetylamino)-1,2,5-oxadiazol-3-yl]-2-(pyridin-2-ylthio)acetamide](/img/structure/B5538126.png)